Morpholine-4-sulfonyl chloride
Overview
Description
Morpholine-4-sulfonyl chloride is a chemical compound with the CAS Number: 1828-66-6. It has a molecular weight of 185.63 and its IUPAC name is 4-morpholinesulfonyl chloride . It is stored at a temperature of 2-8°C in an inert atmosphere . The compound is colorless or white to yellow in its solid or liquid form .
Synthesis Analysis
Morpholines, including Morpholine-4-sulfonyl chloride, are commonly synthesized from 1,2-amino alcohols and related compounds . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The InChI code for Morpholine-4-sulfonyl chloride is 1S/C4H8ClNO3S/c5-10(7,8)6-1-3-9-4-2-6/h1-4H2 . This indicates that the compound contains carbon ©, hydrogen (H), chlorine (Cl), nitrogen (N), oxygen (O), and sulfur (S) atoms.Chemical Reactions Analysis
Morpholine-4-sulfonyl chloride can react with sulfuryl dichloride in acetonitrile when heated to reflux and stirred for 24 hours . This reaction is performed under an inert atmosphere .Physical And Chemical Properties Analysis
Morpholine-4-sulfonyl chloride has a number of physical and chemical properties. It has a high GI absorption, is not BBB permeant, and is not a P-gp substrate . It is not an inhibitor of CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4 . Its Log Kp (skin permeation) is -7.49 cm/s . It has a Log Po/w (iLOGP) of 1.66 .Scientific Research Applications
Application in Antitumor Activity Research
Specific Scientific Field
Bioorganic Chemistry
Summary of the Application
Morpholine-4-sulfonyl chloride has been used in the synthesis of a series of novel 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones . These compounds have shown promising antitumor activity.
Methods of Application or Experimental Procedures
The synthesis involved a key step of metal-catalyzed cascade cyclization . The anticancer activities of acetyl-protected mannose-linked sulfonylazaspirodienone derivatives have been greatly improved .
Results or Outcomes
Among the synthesized compounds, one derivative (7j) showed potent antitumor activity, with IC50 values of 0.17 µM, 0.05 µM, and 0.07 µM for A549, MDA-MB-231, and HeLa cell lines, respectively . Flow cytometry analysis showed that 7j arrests MDA-MB-231 cells in the G2/M phase and has a certain effect on the apoptosis of MDA-MB-231 cells .
Application in Sulfonamide Synthesis
Specific Scientific Field
Organic Chemistry
Summary of the Application
Morpholine-4-sulfonyl chloride has been used as an intermediate in the synthesis of sulfonamides . Sulfonamides are a functional moiety of several types of drugs with a variety of biological activities .
Methods of Application or Experimental Procedures
The synthesis involved the use of a commercialized sulfamoyl chloride intermediate, which would be generated from morpholine and SO2Cl2 .
Results or Outcomes
The specific outcomes of this application were not detailed in the source .
Safety And Hazards
properties
IUPAC Name |
morpholine-4-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8ClNO3S/c5-10(7,8)6-1-3-9-4-2-6/h1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXIBCCFSAMRWIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30510162 |
Source
|
| Record name | Morpholine-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30510162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Morpholine-4-sulfonyl chloride | |
CAS RN |
1828-66-6 |
Source
|
| Record name | Morpholine-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30510162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | morpholine-4-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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